Cas no 2154093-24-8 (1-amino-2-(4-chloro-2-methylphenyl)propan-2-ol)

• Product Name: 1-amino-2-(4-chloro-2-methylphenyl)propan-2-ol
• CAS No: 2154093-24-8
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6492158
• PubChem ID: 165701766
• Update Time: 2025-05-21

1-amino-2-(4-chloro-2-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(4-chloro-2-methylphenyl)propan-2-ol
• 2154093-24-8
• EN300-1982618

• Inchi： 1S/C10H14ClNO/c1-7-5-8(11)3-4-9(7)10(2,13)6-12/h3-5,13H,6,12H2,1-2H3
• InChI Key： AWEJOXFVBXLDIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C(C)(CN)O

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-2-(4-chloro-2-methylphenyl)propan-2-ol

Comprehensive Overview of 1-amino-2-(4-chloro-2-methylphenyl)propan-2-ol (CAS No. 2154093-24-8)

1-amino-2-(4-chloro-2-methylphenyl)propan-2-ol (CAS No. 2154093-24-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a crucial role in the synthesis of various bioactive molecules. Researchers and industry professionals often search for 1-amino-2-(4-chloro-2-methylphenyl)propan-2-ol applications and CAS 2154093-24-8 properties to understand its potential in drug development and other advanced applications.

The molecular structure of 1-amino-2-(4-chloro-2-methylphenyl)propan-2-ol includes an amino group and a hydroxyl group attached to a propan-2-ol backbone, with a 4-chloro-2-methylphenyl substituent. This configuration contributes to its reactivity and versatility in synthetic chemistry. Recent studies have explored its role as an intermediate in the production of compounds with potential therapeutic effects, making it a subject of interest for those researching pharmaceutical intermediates and drug discovery.

One of the key areas where 1-amino-2-(4-chloro-2-methylphenyl)propan-2-ol is utilized is in the development of novel medicinal agents. Its structural features allow it to serve as a building block for more complex molecules, particularly in the design of central nervous system (CNS) targeting drugs. Researchers investigating CNS drug synthesis often seek information on this compound due to its potential to modulate neurotransmitter activity.

In addition to its pharmaceutical applications, 1-amino-2-(4-chloro-2-methylphenyl)propan-2-ol is also studied for its physicochemical properties. Understanding its solubility, stability, and reactivity is essential for optimizing its use in various chemical processes. These properties are frequently queried in scientific databases, reflecting the compound's importance in both academic and industrial settings.

The synthesis of 1-amino-2-(4-chloro-2-methylphenyl)propan-2-ol typically involves multi-step organic reactions, including halogenation and amination processes. Detailed protocols for its preparation are often sought after by chemists working on custom synthesis projects and process optimization. The compound's CAS number 2154093-24-8 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature.

Market trends indicate a growing demand for 1-amino-2-(4-chloro-2-methylphenyl)propan-2-ol, particularly in regions with robust pharmaceutical and biotechnology sectors. Companies specializing in fine chemicals and research reagents are increasingly listing this compound in their catalogs, catering to the needs of researchers focused on innovative drug development and chemical biology.

Safety and handling of 1-amino-2-(4-chloro-2-methylphenyl)propan-2-ol are also critical considerations. While not classified as a hazardous material, proper laboratory practices should be followed to ensure safe usage. Information on material safety data sheets (MSDS) and storage conditions for this compound is frequently accessed by laboratory personnel and regulatory compliance officers.

Looking ahead, the potential applications of 1-amino-2-(4-chloro-2-methylphenyl)propan-2-ol are expected to expand as new research emerges. Its role in green chemistry initiatives and sustainable synthesis is an area of growing interest, aligning with global trends toward environmentally friendly chemical processes. Researchers are exploring ways to optimize its production to minimize waste and energy consumption.

In conclusion, 1-amino-2-(4-chloro-2-methylphenyl)propan-2-ol (CAS No. 2154093-24-8) represents a valuable compound in modern chemistry and pharmaceutical research. Its diverse applications, from drug development to chemical synthesis, make it a subject of ongoing study and commercial interest. As scientific advancements continue, this compound is likely to play an even more significant role in addressing challenges in healthcare and material science.